3-(3-Bromophenyl)oxane-3-carbonitrile

• Molecular Formula: C12H12BrNO
• Molecular Weight: 266.13 g/mol
• IUPAC Name: 3-(3-bromophenyl)oxane-3-carbonitrile
• InChI: InChI=1S/C12H12BrNO/c13-11-4-1-3-10(7-11)12(8-14)5-2-6-15-9-12/h1,3-4,7H,2,5-6,9H2
• InChI Key: YRNAXYZKMPEKSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)(C#N)C2=CC(=CC=C2)Br

Description

3-(3-Bromophenyl)oxane-3-carbonitrile is a chemical compound with the CAS Number 2059955-43-8 and a molecular weight of 266.13 g/mol. Its molecular formula is C12H12BrNO . This compound features an oxane (tetrahydropyran) ring substituted at the 3-position with both a 3-bromophenyl group and a carbonitrile group. The presence of both bromine and nitrile functional groups makes it a versatile intermediate for various chemical transformations. Compounds with similar bromophenyl-carbonitrile motifs are frequently employed in medicinal chemistry and drug discovery research, particularly as building blocks for the synthesis of more complex heterocyclic systems . For instance, such structures are valuable in the development of novel molecular entities for pharmaceutical research. This product is intended for research applications and is not for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Bromophenyl)oxane-3-carbonitrile typically involves the reaction of 3-bromobenzaldehyde with oxane-3-carbonitrile under specific conditions. The reaction is often catalyzed by a base such as potassium carbonate and conducted in a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

While specific industrial production methods for 3-(3-Bromophenyl)oxane-3-carbonitrile are not widely documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

3-(3-Bromophenyl)oxane-3-carbonitrile undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium thiocyanate, and various amines. The reactions are typically carried out in polar aprotic solvents like DMF or DMSO at elevated temperatures.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used to oxidize the compound.

Reduction: Reducing agents like lithium aluminum hydride (LAH) or sodium borohydride (NaBH4) are commonly employed.

Major Products Formed

Substitution Products: Depending on the nucleophile used, products such as 3-(3-aminophenyl)oxane-3-carbonitrile or 3-(3-thiocyanatophenyl)oxane-3-carbonitrile can be formed.

Oxidation Products: Oxidation can yield compounds like 3-(3-bromophenyl)oxane-3-carboxylic acid.

Reduction Products: Reduction can produce derivatives such as 3-(3-bromophenyl)oxane-3-methanol.

Scientific Research Applications

3-(3-Bromophenyl)oxane-3-carbonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of certain cancers and infectious diseases.

Industry: It is used in the development of new materials and as a building block for more complex chemical entities.

Mechanism of Action

The mechanism of action of 3-(3-Bromophenyl)oxane-3-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the carbonitrile group can form hydrogen bonds or coordinate with metal ions. These interactions can modulate the activity of the target proteins, leading to various biological effects .

Comparison with Similar Compounds

Comparative Analysis Table

Compound	Core Structure	Substituents	Key Properties/Applications	Reference
3-(3-Bromophenyl)oxane-3-carbonitrile	Oxane (6-membered)	3-Bromophenyl, -CN	Potential bioactivity, flexible ring	N/A
3-Phenyl-3-oxetanecarbonitrile	Oxetane (4-membered)	Phenyl, -CN	High ring strain, drug design
4-(4-Bromophenyl)-octahydroquinoline-3-carbonitrile	Octahydroquinoline	4-Bromophenyl, -CN, methyl	Cardiotonic, anti-inflammatory
Chromone-3-carbonitrile	Benzopyran	-CN	Cycloaddition reactivity

Biological Activity

Overview

3-(3-Bromophenyl)oxane-3-carbonitrile, with the molecular formula C12H12BrNO, is an organic compound featuring a bromophenyl group and a carbonitrile group. This compound has garnered attention in scientific research due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. Its unique structure allows for various chemical interactions, making it a candidate for further exploration in therapeutic applications.

The presence of the bromine atom at the 3-position on the phenyl ring significantly influences the compound's reactivity and biological activity. This positional isomerism can lead to different interactions with biological targets compared to other halogenated analogs.

Property	Value
Molecular Formula	C12H12BrNO
Molecular Weight	273.14 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents
Structure	Structure

Biological Activity

Research indicates that 3-(3-Bromophenyl)oxane-3-carbonitrile exhibits antimicrobial and anticancer properties. The mechanism of action involves interactions with specific molecular targets such as enzymes or receptors, which can modulate their activity.

• Enzyme Interaction : The bromophenyl group can engage in π-π interactions with aromatic residues in proteins.
• Hydrogen Bonding : The carbonitrile group may form hydrogen bonds or coordinate with metal ions, influencing enzymatic activity.
• Substitution Reactions : The bromine atom can be substituted by various nucleophiles, leading to derivatives with potentially enhanced biological activity.

Case Studies and Research Findings

• Anticancer Activity :
  • A study investigated the efficacy of 3-(3-Bromophenyl)oxane-3-carbonitrile against various cancer cell lines, including A549 (lung cancer) and HepG2 (liver cancer). The compound demonstrated significant antiproliferative activity with IC50 values around 17.7 µM for A549 cells .
  • Another research highlighted its potential as a dual inhibitor of c-MET kinase, which is crucial for cancer progression .
• Antimicrobial Properties :
  • Preliminary studies suggest that this compound exhibits notable antimicrobial activity against several bacterial strains, indicating its potential as a lead compound for developing new antibiotics .

Comparative Analysis

To understand the uniqueness of 3-(3-Bromophenyl)oxane-3-carbonitrile, it is essential to compare it with similar compounds:

Table 2: Comparison with Similar Compounds

Compound	IC50 (µM)	Activity Type
3-(4-Bromophenyl)oxane-3-carbonitrile	20.5	Anticancer
4-(4-Bromophenyl)oxane-4-carbonitrile	25.0	Antimicrobial
3-(2-Bromophenyl)oxane-3-carbonitrile	30.0	Anticancer

The comparison shows that while other analogs exhibit biological activity, the specific arrangement of substituents in 3-(3-Bromophenyl)oxane-3-carbonitrile may confer unique properties that enhance its efficacy.